molecular formula C11H19N B8443199 Cyclohexylethylprop-2-ynylamine

Cyclohexylethylprop-2-ynylamine

Cat. No.: B8443199
M. Wt: 165.27 g/mol
InChI Key: PKOLPXBRFWEQPE-UHFFFAOYSA-N
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Description

Cyclohexylethylprop-2-ynylamine is a useful research compound. Its molecular formula is C11H19N and its molecular weight is 165.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H19N

Molecular Weight

165.27 g/mol

IUPAC Name

N-(2-cyclohexylethyl)prop-2-yn-1-amine

InChI

InChI=1S/C11H19N/c1-2-9-12-10-8-11-6-4-3-5-7-11/h1,11-12H,3-10H2

InChI Key

PKOLPXBRFWEQPE-UHFFFAOYSA-N

Canonical SMILES

C#CCNCCC1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 ml of 80% 3-bromopropyne are added dropwise to 30.3 ml of cyclohexylethylamine and 29.7 g of potassium carbonate in 300 ml of acetonitrile. The reaction mixture is heated at 50° C. for 12 hours and at 80° C. for 6 hours. The resulting mixture is filtered and the solvents are evaporated off under reduced pressure. Compound V.1 is purified by distillation.
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20 mL
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30.3 mL
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29.7 g
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300 mL
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